4H-1-Benzopyran-4-one, 3-(2-fluorophenyl)-7-hydroxy-

• IUPAC Name: 3-(2-fluorophenyl)-7-hydroxychromen-4-one
• InChI: InChI=1S/C15H9FO3/c16-13-4-2-1-3-10(13)12-8-19-14-7-9(17)5-6-11(14)15(12)18/h1-8,17H
• InChI Key: ZOLMIYZNQPEYKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=COC3=C(C2=O)C=CC(=C3)O)F
• Molecular Formula: C15H9FO3
• DSSTOX Substance ID: DTXSID90155598
• Molecular Weight: 256.23 g/mol
• CAS RN: 127526-39-0

Description

4H-1-Benzopyran-4-one, 3-(2-fluorophenyl)-7-hydroxy- is a flavonoid compound that has been extensively studied for its potential applications in various fields of research. This compound is commonly referred to as genistein, and it is found in various plant sources, such as soybeans, red clover, and kudzu root. Genistein has been shown to possess a wide range of biological activities, including anti-cancer, anti-inflammatory, and antioxidant properties.

Mechanism of Action

The mechanism of action of genistein is complex and involves multiple pathways. One of the main pathways through which genistein exerts its anti-cancer effects is by inhibiting the activity of tyrosine kinases, which are enzymes that play a key role in the growth and proliferation of cancer cells. In addition, genistein also inhibits the activity of various transcription factors, such as NF-κB and AP-1, which are involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects:
Genistein has been shown to possess a wide range of biochemical and physiological effects. Studies have shown that genistein can regulate the expression of various genes that are involved in cell growth, differentiation, and apoptosis. In addition, genistein has also been shown to possess anti-inflammatory and antioxidant properties, which can protect cells from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using genistein in lab experiments is its wide range of biological activities, which make it a potential therapeutic agent for various diseases. In addition, genistein is relatively easy to synthesize and can be obtained from various plant sources. However, one of the main limitations of using genistein in lab experiments is its low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for genistein research. One of the main areas of research is the development of more effective delivery systems for genistein, which can improve its bioavailability and effectiveness in vivo. In addition, further studies are needed to elucidate the mechanisms of action of genistein and its potential applications in various fields of research. Finally, more studies are needed to determine the safety and toxicity of genistein, particularly in humans.
Conclusion:
In conclusion, genistein is a flavonoid compound that has been extensively studied for its potential applications in various fields of research. This compound possesses a wide range of biological activities, including anti-cancer, anti-inflammatory, and antioxidant properties. Although there are some limitations to using genistein in lab experiments, its potential therapeutic applications make it a promising area of research. Further studies are needed to elucidate the mechanisms of action of genistein and its potential applications in various fields of research.

Scientific Research Applications

Genistein has been extensively studied for its potential applications in various fields of research. One of the most promising applications of genistein is in the field of cancer research. Studies have shown that genistein possesses anti-cancer properties and can inhibit the growth of various types of cancer cells, such as breast, prostate, and colon cancer cells. In addition, genistein has also been shown to possess anti-inflammatory and antioxidant properties, which make it a potential therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.